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An in-depth exploration of the chemical properties, experimental applications, and strategic
workflows of the near-infrared fluorescent probe, ICG-amine.

Indocyanine green (ICG) functionalized with a primary amine group (ICG-amine) has emerged
as a valuable tool in biomedical research and drug development. Its ability to be conjugated to
various biomolecules, coupled with its excellent near-infrared (NIR) fluorescence properties,
makes it a powerful probe for a range of applications, from in vitro cell tracking to in vivo
imaging. This technical guide provides a detailed overview of the core characteristics of ICG-
amine, comprehensive experimental protocols for its use, and visual workflows to aid in
experimental design.

Core Properties and Chemical Structure

ICG-amine is a derivative of indocyanine green, a tricarbocyanine dye that has been approved
for clinical use. The introduction of a primary amine group allows for covalent conjugation to
molecules containing carboxylic acids, activated esters (such as NHS esters), or other amine-
reactive functional groups. This reactivity is the foundation of its utility in creating targeted
fluorescent probes.
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The fundamental chemical and physical properties of ICG-amine are summarized in the table
below, providing a quick reference for experimental planning.

Property Value

Molecular Formula Cs1He6aN40O4S
Molecular Weight 829.14 g/mol
CAS Number 1686147-55-6
Appearance Dark green solid
Solubility Soluble in DMSO
Excitation Wavelength ~789 nm
Emission Wavelength ~814 nm

N Store at -20°C, protected from light and
Storage Conditions ]
moisture

Experimental Protocols

The following sections provide detailed methodologies for common applications of ICG-amine,
including protein conjugation, cell labeling for in vitro and in vivo tracking.

Protocol 1: Conjugation of ICG-Amine to a Protein (e.g.,
Antibody)

This protocol describes a general procedure for labeling a protein with ICG-amine. The optimal
dye-to-protein ratio may need to be determined empirically for each specific application.

Materials:
e ICG-amine
o Target protein (e.g., antibody) in a suitable buffer (e.g., PBS, pH 7.4)

e Anhydrous Dimethyl Sulfoxide (DMSO)
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e Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)
o Purification column (e.g., Sephadex G-25)
o Phosphate-Buffered Saline (PBS)
Procedure:
e Prepare Protein Solution:
o Dissolve the protein in the reaction buffer to a concentration of 2-10 mg/mL.
o Ensure the pH of the protein solution is between 8.0 and 9.0 for optimal conjugation.
e Prepare ICG-Amine Stock Solution:
o Just before use, dissolve ICG-amine in anhydrous DMSO to a concentration of 10 mg/mL.
e Conjugation Reaction:

o Slowly add the ICG-amine stock solution to the protein solution while gently vortexing. A
common starting molar ratio is 10:1 (dye:protein).

o Incubate the reaction mixture for 1-2 hours at room temperature, protected from light, with
continuous stirring.

 Purification of the Conjugate:

o Remove unconjugated ICG-amine by passing the reaction mixture through a size-
exclusion chromatography column (e.g., Sephadex G-25) pre-equilibrated with PBS.

o Collect the fractions containing the fluorescently labeled protein.
e Characterization:

o Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at
280 nm (for protein) and ~789 nm (for ICG-amine).
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Protocol 2: Labeling Cells with ICG-Amine for In Vitro
Tracking

This protocol outlines the steps for labeling live cells with ICG-amine for fluorescence
microscopy studies.

Materials:

ICG-amine stock solution (as prepared in Protocol 1)

Cultured cells

Complete cell culture medium

Phosphate-Buffered Saline (PBS)

Fluorescence microscope with appropriate NIR filters
Procedure:
o Cell Preparation:

o Plate cells in a suitable culture vessel (e.g., glass-bottom dish) and allow them to adhere
overnight.

o Labeling Solution Preparation:

o Dilute the ICG-amine stock solution in serum-free culture medium to a final concentration
of 1-10 pg/mL. The optimal concentration should be determined experimentally to
minimize cytotoxicity.

e Cell Labeling:
o Remove the culture medium from the cells and wash once with PBS.

o Add the ICG-amine labeling solution to the cells and incubate for 15-30 minutes at 37°C in
a CO:z incubator.
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e Washing:

o Remove the labeling solution and wash the cells three times with PBS to remove any
unbound dye.

e Imaging:
o Add fresh complete culture medium to the cells.

o Visualize the labeled cells using a fluorescence microscope equipped with NIR excitation
and emission filters.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams, generated using the DOT
language, illustrate the key workflows.
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Workflow for Protein Conjugation with ICG-Amine.
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Workflow for In Vitro Cell Labeling and Imaging.
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Workflow for In Vivo Imaging using ICG-Amine Conjugates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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